[3-(benzyloxy)benzyl](2-furylmethyl)amine hydrochloride

• IUPAC Name: N-(furan-2-ylmethyl)-1-(3-phenylmethoxyphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C19H19NO2.ClH/c1-2-6-16(7-3-1)15-22-18-9-4-8-17(12-18)13-20-14-19-10-5-11-21-19;/h1-12,20H,13-15H2;1H
• InChI Key: GPQWRAKITCDHTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)CNCC3=CC=CO3.Cl
• Molecular Formula: C19H20ClNO2
• Molecular Weight: 329.8 g/mol

Description

[3-(benzyloxy)benzyl](2-furylmethyl)amine hydrochloride, also known as BBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. BBA is a small molecule that belongs to the class of benzylamines, which are widely used in medicinal chemistry to develop drugs for various diseases.

Mechanism of Action

The mechanism of action of [3-(benzyloxy)benzyl](2-furylmethyl)amine hydrochloride is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth, inflammation, and neurodegeneration. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell survival and proliferation. This compound has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune responses. Additionally, this compound has been shown to activate the Nrf2 pathway, which is involved in antioxidant and detoxification responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. This compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect against neurodegeneration. This compound has also been shown to reduce oxidative stress, increase antioxidant capacity, and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(benzyloxy)benzyl](2-furylmethyl)amine hydrochloride in lab experiments is its small size, which allows it to easily penetrate cells and tissues. Additionally, this compound has been shown to have low toxicity and high selectivity towards cancer cells. However, one limitation of using this compound in lab experiments is its poor solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of [3-(benzyloxy)benzyl](2-furylmethyl)amine hydrochloride. One direction is to optimize the synthesis method to improve the yield and purity of this compound. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo to determine its efficacy and safety. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential therapeutic targets. Finally, the development of novel drug delivery systems for this compound could improve its bioavailability and efficacy in vivo.

Scientific Research Applications

[3-(benzyloxy)benzyl](2-furylmethyl)amine hydrochloride has been extensively studied for its potential therapeutic properties in various diseases such as cancer, inflammation, and neurodegenerative disorders. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.